Cas no 30758-34-0 (Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-)
30758-34-0 structure
Product Name:Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
- 2,2-dimethyl-3-methylidenecyclobutane-1-carbonitrile
- 2,2-Dimethyl-3-methylenecyclobutanecarbonitrile
- USAF A-20164
- 4-09-00-00135 (Beilstein Handbook Reference)
- 2,2-Dimethyl-3-methylenecyclobutane carbonitrile
- DTXSID80952972
- 30758-34-0
- CYCLOBUTANECARBONITRILE, 2,2-DIMETHYL-3-METHYLENE-
- BRN 1928472
-
- Inchi： 1S/C8H11N/c1-6-4-7(5-9)8(6,2)3/h7H,1,4H2,2-3H3
- InChI Key： WMRQQFSYNXFYJW-UHFFFAOYSA-N
- SMILES： N#CC1CC(=C)C1(C)C
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 121.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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